![molecular formula C48H54N4O16 B095597 Methyl 3-[3,8,13,17-tetrakis(2-methoxy-2-oxoethyl)-7,12,18-tris(3-methoxy-3-oxopropyl)-21,24-dihydroporphyrin-2-yl]propanoate CAS No. 15435-60-6](/img/structure/B95597.png)
Methyl 3-[3,8,13,17-tetrakis(2-methoxy-2-oxoethyl)-7,12,18-tris(3-methoxy-3-oxopropyl)-21,24-dihydroporphyrin-2-yl]propanoate
Description
Methyl 3-[3,8,13,17-tetrakis(2-methoxy-2-oxoethyl)-7,12,18-tris(3-methoxy-3-oxopropyl)-21,24-dihydroporphyrin-2-yl]propanoate is a useful research compound. Its molecular formula is C48H54N4O16 and its molecular weight is 943 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 3-[3,8,13,17-tetrakis(2-methoxy-2-oxoethyl)-7,12,18-tris(3-methoxy-3-oxopropyl)-21,24-dihydroporphyrin-2-yl]propanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 3-[3,8,13,17-tetrakis(2-methoxy-2-oxoethyl)-7,12,18-tris(3-methoxy-3-oxopropyl)-21,24-dihydroporphyrin-2-yl]propanoate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Sensing Applications
Porphyrins and their derivatives have been used in sensing applications due to their outstanding photophysical properties . However, their usage in sensing applications is limited by intrinsic defects such as physiological instability and self-quenching .
Catalysis
Porphyrins have been applied in catalysis due to their exceptional chemical and thermal stabilities . The properties of a porphyrin can be modulated by inserting or changing the central metal and appending different substituents .
Adsorption
Porphyrins have been used in adsorption applications due to their high surface area and high porosity .
Photocatalysis
Porphyrins have been used in photocatalysis applications due to their outstanding photophysical properties .
Photodynamic Therapy (PDT)
In photodynamic therapy (PDT), porphyrins act as photosensitizers . The photochemical properties of porphyrins are useful for this application .
Fabrication of Solar Cells
The photochemical properties of porphyrins are also useful for the fabrication of solar cells .
Antioxidant Activity
The catalytic properties of porphyrins require the presence of a central metal. For example, MnTMPyP has antioxidant activity that is influenced by the capacity of membrane binding, substituents, and meso substituents .
Interfacial Confinement Properties
Manipulation of the interfacial confinement properties is one of the newest application areas of porphyrins. The association of porphyrins with different surfaces modulates the electronic and physicochemical properties of these molecules .
properties
CAS RN |
15435-60-6 |
|---|---|
Product Name |
Methyl 3-[3,8,13,17-tetrakis(2-methoxy-2-oxoethyl)-7,12,18-tris(3-methoxy-3-oxopropyl)-21,24-dihydroporphyrin-2-yl]propanoate |
Molecular Formula |
C48H54N4O16 |
Molecular Weight |
943 g/mol |
IUPAC Name |
methyl 3-[3,8,13,17-tetrakis(2-methoxy-2-oxoethyl)-7,12,18-tris(3-methoxy-3-oxopropyl)-21,24-dihydroporphyrin-2-yl]propanoate |
InChI |
InChI=1S/C48H54N4O16/c1-61-41(53)13-9-25-29(17-45(57)65-5)37-22-35-27(11-15-43(55)63-3)30(18-46(58)66-6)38(51-35)23-36-28(12-16-44(56)64-4)32(20-48(60)68-8)40(52-36)24-39-31(19-47(59)67-7)26(10-14-42(54)62-2)34(50-39)21-33(25)49-37/h21-24,49-50H,9-20H2,1-8H3 |
InChI Key |
VPJVSUUBSQPKNK-UHFFFAOYSA-N |
SMILES |
COC(=O)CCC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)CCC(=O)OC)CC(=O)OC)C(=C4CCC(=O)OC)CC(=O)OC)C(=C3CCC(=O)OC)CC(=O)OC)CC(=O)OC |
Canonical SMILES |
COC(=O)CCC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)CCC(=O)OC)CC(=O)OC)C(=C4CCC(=O)OC)CC(=O)OC)C(=C3CCC(=O)OC)CC(=O)OC)CC(=O)OC |
Origin of Product |
United States |
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